Cas no 2680663-68-5 (benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate)

• Product Name: benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate
• CAS No: 2680663-68-5
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 5631879
• PubChem ID: 165934892
• Update Time: 2025-05-23

benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-hydroxy-4-[(1H-1,2,3-triazol-1-yl)methyl]piperidine-1-carboxylate
• 2680663-68-5
• EN300-28293245
• benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate

• Inchi： 1S/C16H20N4O3/c21-15(23-12-14-4-2-1-3-5-14)19-9-6-16(22,7-10-19)13-20-11-8-17-18-20/h1-5,8,11,22H,6-7,9-10,12-13H2
• InChI Key： UGZJEMMJQPXNNM-UHFFFAOYSA-N
• SMILES： OC1(CN2C=CN=N2)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Additional information on benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate

Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate (CAS No. 2680663-68-5): A Comprehensive Overview

Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate, identified by its CAS number 2680663-68-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structure that includes a piperidine ring, a hydroxyl group, and a 1H-1,2,3-triazole moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups in this compound suggests a multifaceted role in drug design and discovery.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate, the presence of the hydroxyl group at the fourth position of the piperidine ring introduces additional polar interactions, which can be crucial for receptor binding. Furthermore, the 1H-1,2,3-triazole moiety is a well-known pharmacophore that has been extensively studied for its antimicrobial and anti-inflammatory properties. The integration of these features into a single molecule makes Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate have been analyzed using various software tools to identify potential binding sites with biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in pain modulation and neurodegenerative diseases. The hydroxyl group and the triazole ring are particularly highlighted as key interaction points that could enhance drug efficacy.

In vitro studies have begun to explore the pharmacological profile of Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate. Initial experiments indicate that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) disorders. Additionally, its ability to cross the blood-brain barrier has been assessed using cell-based models, which could be critical for developing effective treatments for neurological conditions. These findings align with recent research on novel scaffolds that combine piperidine and triazole moieties for improved pharmacological outcomes.

The synthesis of Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate represents another area of active investigation. Researchers have developed multi-step synthetic routes that optimize yield and purity while minimizing hazardous byproducts. The use of green chemistry principles has been incorporated into these synthetic strategies to ensure environmental sustainability. For instance, catalytic methods have been employed to facilitate key reactions without excessive waste generation. Such approaches are in line with global efforts to promote sustainable pharmaceutical manufacturing.

The potential therapeutic applications of Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate extend beyond CNS disorders. Preliminary data suggest that it may also exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. This dual functionality makes the compound an attractive candidate for developing combination therapies that address multiple disease mechanisms simultaneously. The integration of computational modeling with experimental validation has been crucial in these early-stage investigations.

As our understanding of disease pathways continues to evolve, so does our approach to drug discovery. The unique structural features of Benzyl 4-hydroxy-4-(1H-1,2,3-triazol-1-yl)methylpiperidine-1-carboxylate position it as a valuable tool for exploring new therapeutic strategies. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacokinetic properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

The future prospects for Benzyl 4-hydroxy-hydroxy-methyl-piperidine carboxylic acid benzylester (CAS No:2680663 -68 -5) are promising given its innovative design and potential therapeutic value. Continued investment in research infrastructure and interdisciplinary collaboration will be instrumental in realizing its full potential as a novel therapeutic agent. By leveraging cutting-edge technologies and adhering to stringent scientific standards, the pharmaceutical industry can harness the power of such compounds to address unmet medical needs effectively.